Cas no 2034285-21-5 (2-({1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylpyrrolidin-3-yl}oxy)-3-methoxypyrazine)

• Product Name: 2-({1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylpyrrolidin-3-yl}oxy)-3-methoxypyrazine
• CAS No: 2034285-21-5
• MF: C₁₄H₁₈N₄O₅S
• MW: 354.3815
• CID: 5348837
• Update Time: 2025-07-15

2-({1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylpyrrolidin-3-yl}oxy)-3-methoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 4-[3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]sulfonyl-3,5-dimethyl-1,2-oxazole
• 4-((3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)sulfonyl)-3,5-dimethylisoxazole
• 2-({1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylpyrrolidin-3-yl}oxy)-3-methoxypyrazine

• Inchi： 1S/C14H18N4O5S/c1-9-12(10(2)23-17-9)24(19,20)18-7-4-11(8-18)22-14-13(21-3)15-5-6-16-14/h5-6,11H,4,7-8H2,1-3H3
• InChI Key： FTYINYKOYFANAM-UHFFFAOYSA-N
• SMILES： S(C1C(C([H])([H])[H])=NOC=1C([H])([H])[H])(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C(=NC([H])=C([H])N=1)OC([H])([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 528
• XLogP3: 0.7
• Topological Polar Surface Area: 116

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Methoxypyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Methoxypyrazines

Additional information on 2-({1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylpyrrolidin-3-yl}oxy)-3-methoxypyrazine

Introduction to 2-({1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylpyrrolidin-3-yl}oxy)-3-methoxypyrazine (CAS No. 2034285-21-5)

2-({1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylpyrrolidin-3-yl}oxy)-3-methoxypyrazine, identified by its CAS number 2034285-21-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrazine core modified with functional groups that enhance its biological activity. The presence of a sulfonylpyrrolidinyl moiety and an oxymethoxy substituent contributes to its unique chemical properties, making it a promising candidate for further exploration in drug discovery.

The structural design of 2-({1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylpyrrolidin-3-yl}oxy)-3-methoxypyrazine reflects a deliberate approach to modulating biological targets. The 3,5-dimethyl substitution on the 1,2-oxazole ring introduces steric and electronic effects that can influence the compound's interactions with biological receptors. This modification is particularly relevant in the context of developing selective ligands for therapeutic applications. The sulfonylpyrrolidinyl group serves as a key pharmacophore, often found in molecules designed to interact with enzymes or receptors with high affinity and specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with greater accuracy. The pyrazine core of 2-({1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylpyrrolidin-3-yl}oxy)-3-methoxypyrazine is known to exhibit favorable interactions with various biological targets due to its aromaticity and ability to form hydrogen bonds. The methoxy group at the 3-position further fine-tunes the electronic properties of the molecule, enhancing its potential as a pharmacological agent.

In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic outcomes. The unique structural features of 2-( { 1 - ( 3 , 5 - dimethyl - 1 , 2 - oxazol - 4 - yl ) sulfonylpyrrolidin - 3 - yl } oxy ) - 3 - methoxypyrazine (CAS No. 2034285 - 21 - 5 ) position it as a valuable building block for designing next-generation drugs. Researchers are particularly interested in exploring its potential as an inhibitor or modulator of key biological pathways involved in diseases such as cancer, inflammation, and neurological disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition-metal-catalyzed coupling reactions and palladium-mediated cross-coupling reactions, have been employed to construct the complex framework efficiently. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the final product.

The pharmacological profile of 2-( { 1 - ( 3 , 5 - dimethyl - 1 , 2 - oxazol - 4 - yl ) sulfonylpyrrolidin - 3 - yl } oxy ) - 3 - methoxypyrazine (CAS No. 2034285 - 21 - 5 ) is being actively investigated in preclinical studies. Initial findings suggest that this compound exhibits promising activity against certain enzymes and receptors implicated in disease pathogenesis. For instance, its ability to interact with specific protein targets may make it useful in developing treatments for conditions where enzyme inhibition is therapeutically relevant.

One of the most exciting aspects of this research is the potential for structure-based drug design (SBDD). By leveraging high-resolution crystal structures of protein targets, researchers can rationally modify the structure of 2-( { 1 - ( 3 , 5 - dimethyl - 1 , 2 - oxazol - 4 - yl ) sulfonylpyrrolidin - 3 - yl } oxy ) - 3 - methoxypyrazine (CAS No. 2034285 - 21 - 5 ) to optimize its binding affinity and selectivity. This approach has been instrumental in developing highly effective drugs with minimal side effects.

The role of computational tools in modern drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into the dynamic behavior of molecules such as 2-( { 1 -( { } } { } { } }{ }{ }{ }{ }{ }{ }{ }{ }{ }{ }{ }) at an atomic level. These simulations help researchers understand how changes in structure affect biological activity, guiding the design of more potent and selective compounds.

Future directions in the study of 2-( { { { { }}}) include exploring its potential in combination therapies and investigating its mechanism of action in greater detail. Preclinical studies are essential to establish safety profiles and dosing regimens before moving into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits for patients.

The development of innovative compounds like (CAS No.) underscores the importance of interdisciplinary research in advancing medical science. By integrating knowledge from chemistry, biology, and pharmacology, scientists can uncover new treatments that address unmet medical needs effectively.